Cas no 34036-07-2 (3,4-Difluorobenzaldehyde)

3,4-Difluorobenzaldehyde (CAS 34036-07-2) is a fluorinated aromatic aldehyde widely used as a key intermediate in pharmaceutical and agrochemical synthesis. Its distinct structure, featuring two fluorine atoms at the 3- and 4-positions of the benzene ring, enhances reactivity and stability, making it valuable for cross-coupling reactions and nucleophilic substitutions. The electron-withdrawing effects of the fluorine substituents improve its utility in forming heterocyclic compounds and fine chemicals. This compound exhibits high purity and consistent performance, ensuring reliable results in research and industrial applications. Its compatibility with various reaction conditions further underscores its versatility in organic synthesis.
3,4-Difluorobenzaldehyde structure
3,4-Difluorobenzaldehyde structure
Product Name:3,4-Difluorobenzaldehyde
CAS No:34036-07-2
MF:C7H4F2O
MW:142.102869033813
MDL:MFCD00010328
CID:54172
PubChem ID:588088
Update Time:2025-06-09

3,4-Difluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3,4-Difluorobenzaldehyde
    • 3,4-diflourobenzaldehyde
    • 4,5-difluorobenzaldehyde
    • Benzaldehyde, 3,4-difluoro-
    • JPHKMYXKNKLNDF-UHFFFAOYSA-N
    • PubChem1413
    • 3,4 difluorobenzaldehyde
    • 3.4-difluorobenzaldehyde
    • 3,4-difluro-benzaldehyde
    • 3,4-difluoro-benzaldehye
    • 3,4-difluoro-benzaldehyde
    • 3,4-difluorobenz-aldehyde
    • 3,4-difluoro benzaldehyde
    • 3, 4-difluorobenzaldehyde
    • 3,4-di-fluoro-benzaldehyde
    • KSC223S1P
    • F2190-0603
    • DTXSID00343186
    • AKOS000120438
    • NS00122610
    • EN300-20340
    • J-511152
    • MFCD00010328
    • D2340
    • AC-3835
    • InChI=1/C7H4F2O/c8-6-2-1-5(4-10)3-7(6)9/h1-4
    • SY001586
    • PS-9014
    • CS-W008607
    • AM20060047
    • FT-0614274
    • SCHEMBL48607
    • Z104477800
    • 3,4-Difluorobenzaldehyde, 97%
    • 34036-07-2
    • 3,4-Difluorobenzaldehyde,99%
    • DB-023907
    • MDL： MFCD00010328
    • Inchi： 1S/C7H4F2O/c8-6-2-1-5(4-10)3-7(6)9/h1-4H
    • InChI Key： JPHKMYXKNKLNDF-UHFFFAOYSA-N
    • SMILES： FC1=C(C=CC(C=O)=C1)F
    • BRN： 2241231

Computed Properties

  • Exact Mass: 142.02300
  • Monoisotopic Mass: 142.023021
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.8
  • Topological Polar Surface Area: 17.1

Experimental Properties

  • Color/Form: Colorless to yellow liquid
  • Density: 1.288 g/mL at 25 °C(lit.)
  • Melting Point: No data available
  • Boiling Point: 185.1°C at 760 mmHg
  • Flash Point: Fahrenheit: 150.8 ° f < br / > Celsius: 66 ° C < br / >
  • Refractive Index: n20/D 1.5(lit.)
  • Solubility: 3.962g/l
  • PSA: 17.07000
  • LogP: 1.77730
  • Solubility: Not determined
  • Sensitiveness: Air Sensitive

3,4-Difluorobenzaldehyde Security Information

  • Symbol: GHS07
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H315,H319,H335
  • Warning Statement： P261,P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：2
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S36-S37/39
  • FLUKA BRAND F CODES：10-21
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT
  • Storage Condition：Inert atmosphere,2-8°C
  • Risk Phrases：R36/37/38
  • Safety Term：S26;S37/39

3,4-Difluorobenzaldehyde Customs Data

  • HS CODE：2913000090
  • Customs Data：

    China Customs Code:

    2913000090

    Overview:

    2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%

3,4-Difluorobenzaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
D2340-5g
3,4-Difluorobenzaldehyde
 34036-07-2 95.0%(GC)
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 ￥90.0 2022-06-10
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Fluorochem
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Fluorochem
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Chemenu
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 34036-07-2 95%
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Fluorochem
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abcr
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3,4-Difluorobenzaldehyde Suppliers

Jiangsu Xinsu New Materials Co., Ltd
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(CAS:34036-07-2)
Order Number:SFD970
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Wednesday, 11 December 2024 17:02
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:34036-07-2)3,4-Difluorobenzaldehyde
Order Number:LE3390;LE7362;LE2890212
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:44
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Suzhou Senfeida Chemical Co., Ltd
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(CAS:34036-07-2)3,4-Difluorobenzaldehyde
Order Number:sfd20852
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
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Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:34036-07-2)3,4-Difluorobenzaldehyde
Order Number:A949781
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 16:04
Price ($):229.0
Email:sales@amadischem.com

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Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
(CAS:34036-07-2)
SFD970
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:34036-07-2)3,4-Difluorobenzaldehyde
LE3390;LE7362;LE2890212
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry
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